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Compound of Interest

Compound Name: Linalool-d3

Cat. No.: B15619983 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical reagents like Linalool-d3. While

specific safety data for deuterated compounds can be limited, the safety protocols for their non-

deuterated counterparts are generally applicable. Therefore, this guidance is based on the

established safety profile of Linalool.

Linalool-d3, a deuterated form of the naturally occurring monoterpene Linalool, is a

combustible liquid that can cause skin and serious eye irritation.[1][2][3][4] It may also cause an

allergic skin reaction and respiratory irritation.[1] Proper handling and disposal are crucial to

minimize exposure and ensure a safe laboratory environment.

Hazard Identification and Classification
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Hazard Statement Classification

H227: Combustible liquid Flammable liquids (Category 4)

H315: Causes skin irritation Skin corrosion/irritation (Category 2)

H317: May cause an allergic skin reaction Skin sensitization (Category 1)

H319: Causes serious eye irritation Serious eye damage/eye irritation (Category 2A)

H335: May cause respiratory irritation
Specific target organ toxicity — single exposure

(Category 3), Respiratory system

H402: Harmful to aquatic life
Hazardous to the aquatic environment, acute

hazard (Category 3)

Data sourced from multiple Safety Data Sheets for Linalool.[4]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is essential when handling Linalool-d3. The

following PPE is recommended to prevent skin contact, inhalation of vapors, and eye exposure.

[5]
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Protection Type Recommended Equipment

Eye and Face Protection

Safety glasses with side-shields or chemical

safety goggles.[2][5] In situations with a higher

risk of splashing, a face shield should be worn in

addition to goggles.[5]

Hand Protection

Wear appropriate protective gloves (e.g., Nitrile

rubber).[1][2] Immediately change gloves if they

become contaminated.

Skin and Body Protection

A standard lab coat should be worn to protect

against incidental skin contact.[5] For larger

quantities or in case of potential for significant

exposure, additional protective clothing may be

necessary. Contaminated work clothing should

not be allowed out of the workplace.[1][2][5]

Respiratory Protection

Handle Linalool-d3 in a well-ventilated area,

preferably in a chemical fume hood, to minimize

the inhalation of vapors.[5][6] If ventilation is

inadequate or in the event of a spill, a suitable

respirator with organic vapor cartridges should

be worn.[6][7]

Operational Plan for Handling Linalool-d3
A systematic approach to handling Linalool-d3 will ensure minimal risk.

Pre-Handling:

Read and understand the Safety Data Sheet (SDS) for Linalool.

Ensure all necessary PPE is readily available and in good condition.

Verify that the work area, particularly the chemical fume hood, is clean and functioning

correctly.

Keep away from heat, sparks, open flames, and hot surfaces.[2][3][4]
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Handling:

Work in a well-ventilated area, such as a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe in vapors or mists.[1]

Wash hands thoroughly after handling.[1][2]

Keep the container tightly closed when not in use.[2]

Post-Handling:

Clean the work area thoroughly.

Properly remove and dispose of contaminated PPE.

Wash hands and any exposed skin.

Experimental Workflow for Handling Linalool-d3
Caption: Workflow for the safe handling of Linalool-d3.

Disposal Plan
Proper disposal of Linalool-d3 and any contaminated materials is critical to prevent

environmental contamination and ensure compliance with regulations.

Waste Container: Dispose of Linalool-d3 and any contaminated materials in a designated

and properly labeled hazardous waste container.[2][5][8]

Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.[8]

Spill Management: In the event of a spill, absorb with an inert material (e.g., sand,

vermiculite) and place in a suitable container for disposal.[9] Ensure adequate ventilation

and wear appropriate PPE during cleanup.
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First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[2]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes.[2] Remove

contaminated clothing and wash it before reuse.

[2] If skin irritation or rash occurs, get medical

advice/attention.[2]

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[2]

Remove contact lenses, if present and easy to

do. Continue rinsing.[1][2] If eye irritation

persists, get medical advice/attention.[2]

Ingestion

Do not induce vomiting. Clean mouth with water

and drink plenty of water afterwards.[2] Never

give anything by mouth to an unconscious

person. Get medical attention if you feel unwell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. directpcw.com [directpcw.com]

2. fishersci.com [fishersci.com]

3. johndwalsh.com [johndwalsh.com]

4. download.basf.com [download.basf.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC125151000&productDescription=LINALOOL+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125151000&productDescription=LINALOOL+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125151000&productDescription=LINALOOL+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125151000&productDescription=LINALOOL+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125151000&productDescription=LINALOOL+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.directpcw.com/fr/index.php?controller=attachment&id_attachment=17194
https://www.fishersci.com/store/msds?partNumber=AC125151000&productDescription=LINALOOL+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125151000&productDescription=LINALOOL+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125151000&productDescription=LINALOOL+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b15619983?utm_src=pdf-custom-synthesis
https://www.directpcw.com/fr/index.php?controller=attachment&id_attachment=17194
https://www.fishersci.com/store/msds?partNumber=AC125151000&productDescription=LINALOOL+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.johndwalsh.com/wp-content/uploads/2018/03/LINALOOL-GHS-SDS.pdf
https://download.basf.com/p1/000000000030034999_SDS_GEN_CA/en/Linalool_Safety_Data_Sheet_Canada_English.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. benchchem.com [benchchem.com]

6. ohse.ca [ohse.ca]

7. corrosionpedia.com [corrosionpedia.com]

8. Linalool | C10H18O | CID 6549 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. carlroth.com [carlroth.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Linalool-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15619983#personal-protective-equipment-for-
handling-linalool-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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